Cas no 192799-87-4 (Phenoxathiin, 3-bromo-)

• Product Name: Phenoxathiin, 3-bromo-
• CAS No: 192799-87-4
• MF: C₁₂H₇BrOS
• MW: 279.152381181717
• CID: 3857758
• PubChem ID: 10636357
• Update Time: 2025-04-22

Phenoxathiin, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• Phenoxathiin, 3-bromo-
• 3-?Bromophenoxathiin
• 3-bromophenoxathiine
• SCHEMBL18199785
• 192799-87-4
• starbld0003058

• Inchi： 1S/C12H7BrOS/c13-8-5-6-12-10(7-8)14-9-3-1-2-4-11(9)15-12/h1-7H
• InChI Key： ANZQNVMSMHQNKM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OC1C=CC=CC=1S2

Computed Properties

• Exact Mass: 277.94010g/mol
• Monoisotopic Mass: 277.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathiins Phenoxathiins